Cas no 2411201-57-3 (N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide)
N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide Chemical and Physical Properties
Names and Identifiers
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- N-[[1-(4-Methylphenyl)pyrrolidin-2-yl]methyl]but-2-ynamide
- N-{[1-(4-methylphenyl)pyrrolidin-2-yl]methyl}but-2-ynamide
- Z3952174800
- N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide
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- Inchi: 1S/C16H20N2O/c1-3-5-16(19)17-12-15-6-4-11-18(15)14-9-7-13(2)8-10-14/h7-10,15H,4,6,11-12H2,1-2H3,(H,17,19)
- InChI Key: KNLWGVXKYSBFPX-UHFFFAOYSA-N
- SMILES: O=C(C#CC)NCC1CCCN1C1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 371
- XLogP3: 3.3
- Topological Polar Surface Area: 32.299
N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26581217-1g |
N-{[1-(4-methylphenyl)pyrrolidin-2-yl]methyl}but-2-ynamide |
2411201-57-3 | 90% | 1g |
$0.0 | 2023-09-13 | |
| Enamine | EN300-26581217-1.0g |
N-{[1-(4-methylphenyl)pyrrolidin-2-yl]methyl}but-2-ynamide |
2411201-57-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide
Introduction to N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide (CAS No. 2411201-57-3)
N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide (CAS No. 2411201-57-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidines and is characterized by a butynamide moiety attached to a substituted pyrrolidine ring. The presence of the 4-methylphenyl group adds complexity and specificity to its interactions with biological targets.
The chemical structure of N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide is particularly interesting because it combines elements of both alkyne and amide functionalities, which are known for their versatile reactivity and ability to form stable complexes with various biomolecules. This dual functionality makes it a valuable candidate for exploring new therapeutic avenues in drug discovery and development.
Recent studies have highlighted the potential of N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in solid tumors. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival, such as protein kinases and proteases.
In addition to its anticancer properties, N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This dual functionality as both an anticancer and anti-inflammatory agent makes it a promising lead compound for further development.
The synthesis of N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide has been optimized using modern synthetic techniques, ensuring high yields and purity. The process typically involves the coupling of a substituted pyrrolidine with a butynamide derivative, followed by purification steps to obtain the final product. The ease of synthesis and scalability make it an attractive option for large-scale production in pharmaceutical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide in various disease models. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life without major adverse effects. These findings have paved the way for more advanced clinical trials, which are expected to provide further insights into its therapeutic potential.
The pharmacokinetic properties of N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile and high selectivity for target enzymes contribute to its overall safety as a therapeutic agent.
In conclusion, N-{1-(4-methylphenyl)pyrrolidin-2-ylmethyl}but-2-ynamide (CAS No. 2411201-57-3) represents a promising compound with diverse biological activities. Its unique chemical structure, combined with its potential therapeutic applications, makes it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.
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